Cas no 1780764-58-0 (1-2-(3-methoxy-4-methylphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3-methoxy-4-methylphenyl)ethylcyclopropan-1-amine
• CAS No: 1780764-58-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6428857
• PubChem ID: 105457985
• Update Time: 2025-05-21

1-2-(3-methoxy-4-methylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methoxy-4-methylphenyl)ethylcyclopropan-1-amine
• 1780764-58-0
• 1-[2-(3-methoxy-4-methylphenyl)ethyl]cyclopropan-1-amine
• EN300-1791371

• Inchi： 1S/C13H19NO/c1-10-3-4-11(9-12(10)15-2)5-6-13(14)7-8-13/h3-4,9H,5-8,14H2,1-2H3
• InChI Key： KIHXFPGHNWGNHZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)CCC1(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(3-methoxy-4-methylphenyl)ethylcyclopropan-1-amine

1-2-(3-Methoxy-4-Methylphenyl)Ethylcyclopropan-1-Amine (CAS No. 1780764-58-0)

The compound 1-2-(3-Methoxy-4-Methylphenyl)Ethylcyclopropan-1-Amine (CAS No. 1780764-58-0) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically featuring a cyclopropane ring and a substituted phenyl group. The presence of the methoxy and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in research settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-2-(3-Methoxy-4-Methylphenyl)Ethylcyclopropan-1-Amine through various methodologies, including palladium-catalyzed coupling reactions and organocatalytic processes. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in drug discovery and material science. The cyclopropane ring, a three-membered carbon ring, is known for its high ring strain, which can be harnessed to induce reactivity in subsequent transformations.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. The cyclopropane ring serves as a rigid structural motif that can be exploited to design bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound as a lead structure for developing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. The substituted phenyl group, particularly with methoxy and methyl groups, contributes to the molecule's lipophilicity and hydrogen bonding capacity, both of which are critical for drug-target interactions.

In addition to its pharmaceutical applications, 1-2-(3-Methoxy-4-Methylphenyl)Ethylcyclopropan-1-Amine has shown potential in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating such cyclopropyl-containing compounds into polymer frameworks can significantly enhance their electrical conductivity and stability under ambient conditions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Through selective protection and deprotection strategies, chemists can achieve precise control over the functional groups present on the molecule. The formation of the cyclopropane ring often employs either thermal or photochemical methods, depending on the desired stereochemistry and regioselectivity.

From an environmental standpoint, the development of sustainable synthesis routes for 1780764-58-0 is a growing area of interest. Researchers are exploring green chemistry approaches, such as using biocatalysts or renewable feedstocks, to minimize the environmental footprint associated with its production. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

In conclusion, 1-2-(3-Methoxy-4-Methylphenyl)Ethylcyclopropan-1-Amine (CAS No. 1780764-58-0) represents a versatile building block with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new functionalities and applications for this compound, its role in advancing chemical science is expected to grow significantly in the coming years.